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Compound of Interest

Compound Name:

2-

(Aminomethyl)cyclopropanecarbox

ylic acid

Cat. No.: B3188491 Get Quote

For researchers and professionals in drug development, the integrity of our work extends

beyond the benchtop; it encompasses the entire lifecycle of the chemical compounds we

handle, including their safe and compliant disposal. This guide provides essential, step-by-step

procedures for the proper disposal of 2-(Aminomethyl)cyclopropanecarboxylic acid,

ensuring the safety of laboratory personnel and the protection of our environment. The

protocols outlined herein are grounded in established safety principles and regulatory

standards, reflecting a commitment to best practices in laboratory science.

Understanding the Compound: Hazard Identification
and Risk Assessment
Before any disposal procedure can be initiated, a thorough understanding of the compound's

properties and potential hazards is paramount. 2-(Aminomethyl)cyclopropanecarboxylic
acid, with the molecular formula C5H9NO2, is a non-proteinogenic amino acid.[1][2] While

specific toxicity data for this compound is not readily available in all public databases, its

chemical structure as an aminocarboxylic acid suggests certain potential hazards that must be

considered.

Safety data sheets (SDS) for structurally similar compounds, such as other cyclopropane

derivatives and amino acids, indicate that this class of chemicals may cause skin, eye, and

respiratory irritation.[3][4][5] Therefore, it is prudent to handle 2-
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(Aminomethyl)cyclopropanecarboxylic acid with the appropriate personal protective

equipment (PPE) and engineering controls.

Key Physical and Chemical Properties:

Property Value Source

Molecular Formula C5H9NO2 [1]

Molecular Weight 115.13 g/mol [1]

CAS Number 215597-45-8 [1]

Assumed Hazard Profile (based on analogous compounds):

Acute Oral Toxicity: May be harmful if swallowed.

Skin Corrosion/Irritation: May cause skin irritation.

Serious Eye Damage/Eye Irritation: May cause serious eye irritation.

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.

Personal Protective Equipment (PPE) and
Engineering Controls
The principle of "as low as reasonably achievable" (ALARA) for exposure should be applied.

The following PPE and engineering controls are mandatory when handling 2-
(Aminomethyl)cyclopropanecarboxylic acid.

Engineering Controls: Always handle this compound within a certified chemical fume hood to

minimize inhalation exposure.[6] Ensure that safety showers and eyewash stations are

readily accessible.[7][8]

Hand Protection: Wear nitrile or other chemically resistant gloves. Inspect gloves for integrity

before each use.
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Eye and Face Protection: Use tight-sealing safety goggles or a face shield to protect against

splashes.[9]

Skin and Body Protection: A lab coat is required. For larger quantities or when there is a

significant risk of spillage, consider additional protective clothing.

Spill Response Protocol
In the event of a spill, immediate and correct action is crucial to mitigate risks.

For Small Spills (Solid):

Evacuate and Secure: Alert personnel in the immediate area and restrict access.

Don Appropriate PPE: Before cleanup, ensure you are wearing the full PPE described in

Section 2.

Contain and Absorb: Gently cover the spill with an inert absorbent material, such as

vermiculite or sand. Avoid raising dust.

Collect Waste: Carefully sweep up the absorbed material and place it into a clearly labeled,

sealed container for hazardous waste.

Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

Dispose of Materials: All cleanup materials must be disposed of as hazardous waste.

For Large Spills:

Evacuate Immediately: Evacuate the laboratory and notify your institution's Environmental

Health and Safety (EHS) department.

Do Not Attempt to Clean Up: Large spills require specialized handling by trained emergency

responders.

Step-by-Step Disposal Procedure
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The disposal of 2-(Aminomethyl)cyclopropanecarboxylic acid must comply with federal,

state, and local regulations, primarily governed by the Environmental Protection Agency (EPA)

under the Resource Conservation and Recovery Act (RCRA).[6][10]

Step 1: Waste Characterization Based on its potential irritant properties, unused or waste 2-
(Aminomethyl)cyclopropanecarboxylic acid should be treated as hazardous chemical

waste. Do not dispose of this chemical down the drain or in regular trash.[10][11]

Step 2: Segregation and Containerization

Waste Segregation: Do not mix this waste with other incompatible waste streams.[11]

Specifically, avoid mixing with strong oxidizing agents.[12]

Container Selection: Use a dedicated, leak-proof, and clearly labeled hazardous waste

container. The container must be compatible with the chemical; high-density polyethylene

(HDPE) is a suitable choice.

Container Filling: Fill the container to no more than 90% of its capacity to allow for

expansion.[6]

Step 3: Labeling Proper labeling is a critical compliance and safety step. The waste container

must be labeled with:

The words "Hazardous Waste"[13]

The full chemical name: "2-(Aminomethyl)cyclopropanecarboxylic acid"

The associated hazards (e.g., "Irritant")

The date of accumulation start

Step 4: Storage

Store the sealed and labeled waste container in a designated satellite accumulation area

(SAA) or a central hazardous waste storage area.[13]

The storage area must be secure, well-ventilated, and away from sources of ignition.[6]
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Ensure secondary containment is in place to capture any potential leaks.

Step 5: Final Disposal Arrange for the collection of the hazardous waste by your institution's

EHS department or a licensed hazardous waste disposal contractor.[6][10] They will ensure the

waste is transported to a permitted treatment, storage, and disposal facility (TSDF).

Disposal Workflow Diagram

In the Laboratory EHS / Licensed Contractor

Step 1: Characterize Waste
(Treat as Hazardous)

Step 2: Segregate & Containerize
(Dedicated, Labeled HDPE Container)

Step 3: Label Container
('Hazardous Waste', Chemical Name, Hazards)

Step 4: Store in SAA
(Secure, Ventilated, Secondary Containment)

Step 5: Collect Waste
(Scheduled Pickup)

Hand-off Transport to TSDF
(Compliant Manifest)

Final Disposal
(Incineration or other approved method)

decision action Exposure Event

Route of Exposure?

Flush with water for 15 min

Eyes

Remove clothing, wash area

Skin

Move to fresh air

Inhalation

Rinse mouth, do NOT induce vomiting

Ingestion

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Decision tree for responding to personnel exposure incidents.

By adhering to these detailed procedures, you contribute to a culture of safety and

environmental responsibility within your organization. This guide serves as a foundational
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document; always consult your institution's specific Chemical Hygiene Plan and your local EHS

department for any additional requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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